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Compound Name: 2-bromobenzenesulfonic Acid

CAS No.: 576-92-1

Cat. No.: B1607370

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromobenzenesulfonic acid is an organosulfur compound with the chemical formula

C₆H₅BrO₃S.[1][2] It is a derivative of benzenesulfonic acid where a bromine atom is substituted

at the ortho (2-position) of the benzene ring.[3] This compound serves as a valuable

intermediate in the synthesis of various organic molecules, including dyes, pharmaceuticals,

and agrochemicals.[1][3] Its utility stems from the presence of two key functional groups: the

highly acidic sulfonic acid group and the reactive bromine atom, which allow for a range of

chemical transformations.[3] This guide provides a comprehensive overview of the molecular

structure of 2-bromobenzenesulfonic acid, its synthesis, spectroscopic characterization, and

safety considerations.

Molecular Structure and Properties
The molecular structure of 2-bromobenzenesulfonic acid is characterized by a benzene ring

substituted with a sulfonic acid group (-SO₃H) and a bromine atom (-Br) at adjacent positions.
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Key Structural Features:

Aromatic Ring: The core of the molecule is a stable benzene ring, which imparts aromatic

character.

Sulfonic Acid Group: The -SO₃H group is a strong acid, making the compound highly soluble

in water and polar solvents.[3]

Bromine Atom: The presence of a bromine atom provides a site for various nucleophilic

substitution and cross-coupling reactions, making it a versatile synthetic building block.

A summary of the key properties of 2-bromobenzenesulfonic acid is presented in the table

below.

Property Value Reference(s)

Molecular Formula C₆H₅BrO₃S [1][2]

Molecular Weight 237.07 g/mol [2]

CAS Number 576-92-1 [2]

Appearance White to off-white solid [1]

Solubility
Soluble in water and organic

solvents
[1][3]

Below is a diagram illustrating the molecular structure of 2-bromobenzenesulfonic acid.

Benzene BromobenzeneBr₂, FeBr₃ Mixture of o- and p-bromobenzenesulfonic acidH₂SO₄, SO₃ 2-Bromobenzenesulfonic acidSeparation

Click to download full resolution via product page

Caption: Synthesis of 2-bromobenzenesulfonic acid from benzene.

Spectroscopic Characterization
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While specific experimental spectra for 2-bromobenzenesulfonic acid are not readily

available in the public domain, its spectroscopic properties can be predicted based on the

analysis of its functional groups and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (typically 7.0-8.5 ppm). The protons on the benzene ring are all chemically non-

equivalent and will exhibit spin-spin coupling. The acidic proton of the sulfonic acid group

may appear as a broad singlet at a downfield chemical shift, or it may exchange with residual

water in the solvent, making it difficult to observe.

¹³C NMR: The carbon NMR spectrum will display six distinct signals for the six carbons of the

benzene ring. The carbon attached to the bromine atom (ipso-carbon) is expected to be

shielded compared to the other carbons, while the carbon attached to the sulfonic acid group

will be deshielded.

Infrared (IR) Spectroscopy
The IR spectrum of 2-bromobenzenesulfonic acid would be characterized by the following

key absorption bands:

Functional Group Vibrational Mode
Expected Wavenumber
(cm⁻¹)

O-H (in -SO₃H) Stretching 3200-2500 (broad)

C-H (aromatic) Stretching 3100-3000

C=C (aromatic) Stretching 1600-1450

S=O (in -SO₃H)
Asymmetric & Symmetric

Stretching
1250-1120 and 1080-1010

C-S Stretching ~700

C-Br Stretching 600-500

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1607370/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-2-bromobenzenesulfonic-acid
https://www.benchchem.com/product/b1607370/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-2-bromobenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In mass spectrometry, the molecular ion peak (M⁺) would be observed at m/z corresponding to

the molecular weight of 2-bromobenzenesulfonic acid (237 g/mol for the most abundant

isotopes). Due to the presence of bromine, a characteristic isotopic pattern with two peaks of

nearly equal intensity (for ⁷⁹Br and ⁸¹Br) separated by 2 m/z units would be expected for the

molecular ion and any bromine-containing fragments. Common fragmentation patterns for

benzenesulfonic acids involve the loss of SO₂ (64 Da) or SO₃H (81 Da). [4]

Safety and Handling
2-Bromobenzenesulfonic acid is a corrosive substance and should be handled with

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat. [1]Work should be conducted in a well-ventilated fume hood to avoid inhalation of any

dust or vapors. In case of contact with skin or eyes, the affected area should be flushed

immediately with copious amounts of water.

Applications in Research and Drug Development
The dual functionality of 2-bromobenzenesulfonic acid makes it a versatile reagent in organic

synthesis. The sulfonic acid group can be converted to other functional groups, such as

sulfonyl chlorides or sulfonamides, which are important pharmacophores in many drug

molecules. The bromine atom can participate in various carbon-carbon bond-forming reactions,

such as Suzuki and Heck couplings, allowing for the construction of more complex molecular

architectures. Its role as a building block in the synthesis of pharmaceuticals highlights its

importance in drug discovery and development. [1]

Conclusion
2-Bromobenzenesulfonic acid is a key synthetic intermediate with a well-defined molecular

structure that dictates its chemical reactivity and utility. While a comprehensive set of

experimental data for this specific compound is not readily available, its properties can be

reliably inferred from the established chemistry of its constituent functional groups and related

molecules. A thorough understanding of its structure, synthesis, and reactivity is essential for its

effective application in research and the development of new chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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